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Compound of Interest

Compound Name: 3-Ethylpentan-1-ol

Cat. No.: B1268609 Get Quote

An In-depth Technical Guide to 3-Ethylpentan-1-
ol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Ethylpentan-1-ol, a branched-

chain primary alcohol. It details the compound's chemical identity, physicochemical properties,

synthesis, and analytical methodologies. While specific biological activities and applications in

drug development for 3-Ethylpentan-1-ol are not extensively documented, this guide also

explores the general biological effects of aliphatic alcohols, offering a basis for future research

and potential applications.

Chemical Identity and Properties
3-Ethylpentan-1-ol is an organic compound with the systematic IUPAC name 3-ethylpentan-
1-ol. It is a structural isomer of heptanol.

Table 1: Chemical Identifiers for 3-Ethylpentan-1-ol
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Identifier Value

CAS Number 66225-51-2[1][2]

Molecular Formula C7H16O[1][2]

IUPAC Name 3-ethylpentan-1-ol[1]

Synonyms 1-Pentanol, 3-ethyl-[1]

InChI
InChI=1S/C7H16O/c1-3-7(4-2)5-6-8/h7-8H,3-

6H2,1-2H3[1]

InChIKey DVEFUHVVWJONKR-UHFFFAOYSA-N[1]

Canonical SMILES CCC(CC)CCO[1]

Table 2: Physicochemical Properties of 3-Ethylpentan-1-ol

Property Value Source

Molecular Weight 116.20 g/mol [1][2]

Boiling Point 161.3 ± 8.0 °C at 760 mmHg [3]

Density 0.8 ± 0.1 g/cm³ [3]

Flash Point 61.8 ± 6.5 °C [3]

LogP 2.29 [3]

PSA (Polar Surface Area) 20.23 Å² [3]

Exact Mass 116.120117 [3]

Synthesis of 3-Ethylpentan-1-ol
The synthesis of 3-Ethylpentan-1-ol can be achieved through various organic synthesis

routes. A common approach involves the use of a Grignard reagent to form the carbon

skeleton, followed by the introduction of the hydroxyl group. While a specific protocol for 3-
Ethylpentan-1-ol is not readily available in the searched literature, a detailed methodology for

the synthesis of the closely related tertiary alcohol, 3-ethyl-3-pentanol, can be adapted. A
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plausible synthetic route for 3-Ethylpentan-1-ol would involve the reaction of a suitable

Grignard reagent with an appropriate epoxide or aldehyde.

A hypothetical two-step synthesis is outlined below:
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Hypothetical Synthesis of 3-Ethylpentan-1-ol

Step 1: Grignard Reagent Formation

Step 2: Reaction with Epoxide and Hydrolysis

Ethyl Bromide

Ethylmagnesium Bromide

Anhydrous Ether

Magnesium Turnings

Butyraldehyde

Intermediate Alkoxide

Anhydrous Ether

3-Ethylpentan-1-ol

Aqueous Workup (e.g., NH4Cl)
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General Biological Effects of Aliphatic Alcohols

Aliphatic Alcohols
(e.g., 3-Ethylpentan-1-ol)

Interaction with Cell Membranes

Disruption of Membrane Fluidity Alteration of Membrane Protein Function

Physiological Effects Ion Channels Enzymes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Ethylpentan-1-ol CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268609#3-ethylpentan-1-ol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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